Cas no 851805-23-7 (1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one)

• Product name: 1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• CAS No: 851805-23-7
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 6098759
• PubChem ID: 4131481

1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• Ethanone, 1-[4,5-dihydro-2-[[(4-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-2-phenyl-
• 1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethanone
• F0630-1266
• 1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 1-(2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• AKOS024589191
• 1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenylethanone
• 851805-23-7

• Inchi： 1S/C19H20N2OS/c1-15-7-9-17(10-8-15)14-23-19-20-11-12-21(19)18(22)13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key： HIERRHHNFAKJBZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=C(C)C=C2)=NCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 484.7±55.0 °C(Predicted)
• pka: 2.42±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides